![molecular formula C18H20N2O2S B3020066 6-(1-(thiophen-2-yl)cyclopentanecarbonyl)-5,6,7,8-tetrahydro-1,6-naphthyridin-2(1H)-one CAS No. 1421492-19-4](/img/structure/B3020066.png)
6-(1-(thiophen-2-yl)cyclopentanecarbonyl)-5,6,7,8-tetrahydro-1,6-naphthyridin-2(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule with multiple functional groups. It contains a thiophene ring, a cyclopentane ring, and a naphthyridinone ring. These types of structures are often found in pharmaceuticals and other biologically active compounds .
Molecular Structure Analysis
The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography . This would provide information about the arrangement of atoms in the molecule and any conformational isomers.Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the thiophene ring might undergo electrophilic aromatic substitution, and the carbonyl group could be involved in nucleophilic addition reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would depend on its exact structure. These might include its solubility, melting point, boiling point, and reactivity .Scientific Research Applications
Anticancer Activity
BIPM has been investigated for its antiproliferative effects against cancer cell lines. A Pd(II) complex derived from BIPM demonstrated excellent potency against Ehrlich ascites carcinoma (EAC) cells, with an IC50 value of approximately 10 μM. The complex extended survivability in a murine EAC tumor model, suggesting its potential as an anticancer drug .
Drug-Likeness Properties
Considering its experimental results and drug-likeness properties, the Pd(II) complex derived from BIPM holds promise as a potent anticancer drug .
Cytotoxicity in Ovarian Carcinoma Cells
In a different context, copper(II) complexes containing functionalized 2,2′:6′,2′′-terpyridines and 2,6-diacetylpyridine ligands were studied. Complex 1, which incorporates a similar ligand framework, exhibited high antiproliferative effects on A2780 ovarian carcinoma cells .
These applications highlight the diverse potential of BIPM and its derivatives in cancer research, drug development, and related fields. Researchers continue to explore its properties, making it an exciting compound for future investigations . If you need further details or additional applications, feel free to ask!
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-(1-thiophen-2-ylcyclopentanecarbonyl)-1,5,7,8-tetrahydro-1,6-naphthyridin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O2S/c21-16-6-5-13-12-20(10-7-14(13)19-16)17(22)18(8-1-2-9-18)15-4-3-11-23-15/h3-6,11H,1-2,7-10,12H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYACLISEDACPQI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C2=CC=CS2)C(=O)N3CCC4=C(C3)C=CC(=O)N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(1-(thiophen-2-yl)cyclopentanecarbonyl)-5,6,7,8-tetrahydro-1,6-naphthyridin-2(1H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.